- Synthesis of benzyloxycyanophenylboronic esters, Heterocyclic Communications, 2011, 17, 11-16
Cas no 916213-60-0 (4-Bromo-3-hydroxybenzonitrile)
4-Bromo-3-hydroxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-hydroxybenzonitrile
- 2-BROMO-5-CYANOPHENOL
- BENZONITRILE,4-BROMO-3-HYDROXY
- AK144810
- 3-Hydroxy-4-bromobenzonitrile
- 6118AJ
- OR53056
- MB25476
- FCH1178604
- SY028258
- AX8283085
- 4-Bromo-3-hydroxybenzonitrile (ACI)
-
- MDL: MFCD16999194
- Inchi: 1S/C7H4BrNO/c8-6-2-1-5(4-9)3-7(6)10/h1-3,10H
- InChI Key: HDWXAOLSLSTVEW-UHFFFAOYSA-N
- SMILES: N#CC1C=C(O)C(Br)=CC=1
Computed Properties
- Exact Mass: 196.94800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 162
- XLogP3: 2.2
- Topological Polar Surface Area: 44
Experimental Properties
- PSA: 44.02000
- LogP: 2.02638
4-Bromo-3-hydroxybenzonitrile Security Information
- Hazard Statement: H302
- Storage Condition:Sealed in dry,2-8°C
4-Bromo-3-hydroxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Bromo-3-hydroxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM117107-1g |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 95+% | 1g |
$276 | 2021-06-17 | |
| TRC | B613510-10mg |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B613510-50mg |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B613510-100mg |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 100mg |
$ 230.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B833789-100mg |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 95% | 100mg |
¥854.10 | 2022-09-29 | |
| Chemenu | CM117107-1g |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 95+% | 1g |
$276 | 2022-05-27 | |
| Apollo Scientific | OR53056-100mg |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 98% | 100mg |
£60.00 | 2025-02-20 | |
| Apollo Scientific | OR53056-250mg |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 98% | 250mg |
£63.00 | 2025-02-20 | |
| Apollo Scientific | OR53056-1g |
4-Bromo-3-hydroxybenzonitrile |
916213-60-0 | 98% | 1g |
£111.00 | 2025-02-20 | |
| abcr | AB441766-1 g |
4-Bromo-3-hydroxybenzonitrile, 95%; . |
916213-60-0 | 95% | 1g |
€85.10 | 2023-07-18 |
4-Bromo-3-hydroxybenzonitrile Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid Solvents: Water ; rt
Production Method 2
- Product class: monohydric phenols and corresponding phenolates - synthesis with retention of the functional group, Science of Synthesis, 2007, 31, 331-336
Production Method 3
- Identification of 4-(4-nitro-2-phenethoxyphenyl)pyridine as a promising new lead for discovering inhibitors of both human and rat 11β-Hydroxylase, European Journal of Medicinal Chemistry, 2015, 96, 139-150
Production Method 4
1.2 Reagents: Sodium bicarbonate Solvents: Water
- Highly Chemoselective Ni-Catalyzed Protecting-Group-Free 2,2'-Biphenol Synthesis and Mechanistic Insights, Organic Letters, 2022, 24(23), 4155-4159
4-Bromo-3-hydroxybenzonitrile Raw materials
4-Bromo-3-hydroxybenzonitrile Preparation Products
4-Bromo-3-hydroxybenzonitrile Suppliers
4-Bromo-3-hydroxybenzonitrile Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 4-Bromo-3-hydroxybenzonitrile
Comprehensive Overview of 4-Bromo-3-hydroxybenzonitrile (CAS No. 916213-60-0): Properties, Applications, and Industry Insights
4-Bromo-3-hydroxybenzonitrile (CAS No. 916213-60-0) is a high-value aromatic compound widely utilized in pharmaceutical and agrochemical research. This brominated benzonitrile derivative features a unique molecular structure combining a hydroxyl group and cyano functionality, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula C7H4BrNO and molecular weight of 198.02 g/mol position it as a critical building block in modern organic chemistry.
Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound. Researchers frequently search for "4-Bromo-3-hydroxybenzonitrile synthesis," "CAS 916213-60-0 applications," and "hydroxybenzonitrile derivatives in medicine," reflecting its growing importance. The compound's melting point of 145-148°C and moderate solubility in polar solvents make it particularly valuable for controlled reactions in drug development pipelines.
In pharmaceutical applications, 4-Bromo-3-hydroxybenzonitrile serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its bromine atom enables efficient cross-coupling reactions, while the hydroxyl group facilitates further functionalization. The compound's role in developing targeted cancer therapies has been highlighted in recent studies, aligning with the current focus on precision medicine and personalized treatment approaches.
The agrochemical industry leverages this compound for designing novel pesticides with improved environmental profiles. Its structural features contribute to enhanced biodegradability compared to traditional halogenated compounds, addressing the global demand for sustainable crop protection solutions. Patent analyses reveal increasing use in systemic fungicides and plant growth regulators, particularly in formulations targeting resistant pathogen strains.
From a synthetic chemistry perspective, CAS 916213-60-0 demonstrates excellent reactivity in Pd-catalyzed couplings, nucleophilic substitutions, and electrophilic aromatic reactions. These properties make it invaluable for constructing heterocyclic frameworks found in many bioactive molecules. Recent publications emphasize its utility in flow chemistry systems and continuous manufacturing processes, key areas in Industry 4.0 initiatives.
Quality control of 4-Bromo-3-hydroxybenzonitrile typically involves HPLC purity analysis (often >98%) and spectroscopic characterization (IR, NMR, MS). Storage recommendations suggest ambient to low-temperature conditions in airtight containers to maintain stability. Suppliers frequently address inquiries about "bulk quantities of 916213-60-0" and "custom synthesis specifications," indicating strong industrial demand.
Environmental and regulatory aspects of this compound follow REACH compliance standards. While not classified as hazardous under current guidelines, proper laboratory handling protocols are recommended due to its potential irritant properties. The compound's ecological impact assessments show favorable biodegradation pathways, supporting its use in green chemistry applications.
Future research directions for 4-Bromo-3-hydroxybenzonitrile include exploration in material science (particularly organic electronics) and expanded bioconjugation techniques. Its structural motifs show promise for developing fluorescent probes and molecular sensors, areas experiencing rapid growth due to advancements in diagnostic technologies and theragnostic systems.
The global market for brominated aromatic intermediates like CAS 916213-60-0 is projected to grow at 6.2% CAGR through 2030, driven by expanding pharmaceutical R&D and agrochemical innovation. Regional analyses show particular demand growth in Asia-Pacific research hubs, correlating with increased investment in specialty chemicals infrastructure.
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